Cas no 2680620-45-3 (3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680620-45-3
• MF: C₁₀H₇Cl₂F₃N₂O₃
• MW: 331.075391054153
• CID: 5621186
• PubChem ID: 165937778
• Update Time: 2025-06-07

3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28295679
• 2680620-45-3
• 3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C10H7Cl2F3N2O3/c11-5-2-16-3-6(12)4(5)1-7(8(18)19)17-9(20)10(13,14)15/h2-3,7H,1H2,(H,17,20)(H,18,19)
• InChI Key： UTTWOBREEMKPBI-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(C(=O)O)NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 329.9785820g/mol
• Monoisotopic Mass: 329.9785820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680620-45-3)

The compound 3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid, identified by its CAS number 2680620-45-3, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both dichloropyridine and trifluoroacetamide moieties within its structure imparts unique physicochemical properties that make it a compelling candidate for further exploration.

Recent studies have highlighted the importance of halogenated pyridine derivatives in the development of novel therapeutic agents. The 3,5-dichloropyridine moiety, in particular, has been extensively studied for its ability to enhance binding affinity and metabolic stability in drug molecules. This feature is particularly relevant in the context of designing small-molecule inhibitors targeting enzymes involved in critical biological pathways. The trifluoroacetamide group further contributes to the compound's pharmacological profile by introducing lipophilicity and improving solubility characteristics, which are essential for optimal drug delivery and bioavailability.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid aligns with the growing trend toward rational drug design. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict the compound's interactions with biological targets. These studies suggest that the molecule may exhibit inhibitory activity against enzymes implicated in inflammatory and infectious diseases. The structural motifs present in this compound are reminiscent of known bioactive scaffolds, which underscores its potential as a lead compound for further medicinal chemistry optimization.

The chemical synthesis of 3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid presents both challenges and opportunities. The integration of multiple functional groups necessitates careful selection of synthetic routes to ensure high yield and purity. Recent methodologies involving transition metal-catalyzed cross-coupling reactions have been explored to facilitate the formation of carbon-carbon bonds within the pyridine ring system. Additionally, the introduction of the trifluoroacetamide group has been achieved through nucleophilic substitution reactions under controlled conditions. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the versatility of modern organic chemistry techniques.

Evaluation of the pharmacokinetic properties of 3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid is crucial for assessing its therapeutic potential. Preliminary in vitro studies have indicated favorable solubility profiles and moderate metabolic stability, suggesting that it may exhibit a reasonable half-life upon systemic administration. Furthermore, preliminary toxicity assessments have revealed no significant adverse effects at tested concentrations, reinforcing its safety profile as a candidate for further preclinical development. These findings are particularly encouraging given the increasing demand for drugs with improved pharmacokinetic properties.

The role of halogenated pyridine derivatives in medicinal chemistry cannot be overstated. These compounds have demonstrated efficacy across a wide range of therapeutic areas due to their ability to modulate biological pathways with high specificity. The structural features of 3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid, including its dual functionality and optimized physicochemical properties, position it as a promising candidate for addressing unmet medical needs. As research progresses, it is anticipated that this compound will serve as a foundation for developing novel therapeutics with enhanced efficacy and reduced side effects.

Future directions in the study of 3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid include exploring its mechanism of action through detailed biochemical assays and investigating its potential in vivo efficacy models. Collaborative efforts between synthetic chemists and biologists will be essential to unravel the full therapeutic potential of this molecule. Additionally, advances in analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy will aid in elucidating its complex structure and interactions with biological targets.

In conclusion,3-(3,5-Dichloropyridin-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680620-45-3) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset for drug discovery efforts aimed at developing novel therapeutics. As research continues to uncover new applications for this compound, halogenated pyridine derivatives like it are poised to play an increasingly important role in addressing global health challenges.